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‘ Compound of Interest

Compound Name: Chlorodiphenylphosphine

Cat. No.: B086185

An In-depth Technical Guide to the Safe Handling of Chlorodiphenylphosphine

For the attention of researchers, scientists, and drug development professionals, this document serves as a comprehensive technical guide on the sa
Scientist, the following information is synthesized to provide not only procedural steps but also the fundamental rationale behind them, ensuring a cul

Compound Identification and Core Reactivity Profile

Chlorodiphenylphosphine, with the molecular formula C12H10CIP, is a versatile organophosphorus reagent widely used in synthetic chemistry.[1][2]|
synthesis of ligands for catalysis, flame retardants, and pharmaceutical intermediates.[1][2][4] However, the very nature of its chemical reactivity nece

The primary hazard associated with chlorodiphenylphosphine is its violent reaction with water.[5][6][7][8] This reactivity is a crucial consideration in
diphenylphosphine oxide and hydrogen chloride gas, the latter of which can cause severe respiratory irritation and corrosion.[5][6] This reaction is ext

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, chlorodiphenylphosphine is classified with multi

Table 1: GHS Hazard Classification for Chlorodiphenylphosphine

Hazard Class Category
Skin Corrosion/Irritation 1B
Serious Eye Damage/Irritation 1

Acute Toxicity (Oral) 4
Corrosive to Metals 1
Hazardous to the Aquatic Environment (Chronic) 3

The signal word for chlorodiphenylphosphine is "Danger".[2][10]

The following diagram illustrates the logical flow of hazards stemming from the primary reactivity of chlorodiphenylphosphine.
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Caption: Primary reactivity of chlorodiphenylphosphine and its associated GHS hazards.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of chlorodiphenylphosphine is essential for its safe handling and for predic

Table 2: Physical and Chemical Properties of Chlorodiphenylphosphine

Property Value

Appearance Colorless to light yellow liquid

Odor Pungent, garlic-like

Molecular Weight 220.63 g/mol

Boiling Point 320 °C (608 °F)

Melting Point 14-16 °C

Flash Point >110 °C (>230 °F)

Density 1.229 g/cm3 at 25 °C

Solubility in water Reacts violently

Solubility in other solvents Highly soluble in benzene, THF, and ethers. Miscible with alcohol.

Safe Handling and Storage Protocols

Given its reactivity, stringent protocols for handling and storage are mandatory.

Engineering Controls

All manipulations of chlorodiphenylphosphine must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to mini
work area.[5][10]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent contact with this corrosive substance.

» Eye and Face Protection: Chemical safety goggles are the minimum requirement.[6] For operations with a higher risk of splashing, a face shield sh
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« Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber, neoprene) and a lab coat.[6] Ensure gloves are inspected for integrity befoi
« Respiratory Protection: If there is a risk of generating aerosols or vapors, a NIOSH-approved respirator with an appropriate cartridge for organic ga

The following workflow diagram outlines the essential steps for safely handling chlorodiphenylphosphine in a laboratory setting.
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Caption: A workflow for the safe handling of chlorodiphenylphosphine.

Storage

Store chlorodiphenylphosphine in a tightly closed, original container in a cool, dry, and well-ventilated area away from incompatible materials such
Due to its corrosive nature, storage in metal containers is not recommended.[8]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

First-Aid Measures

« Inhalation: Move the victim to fresh air immediately.[6][10] If breathing is difficult, administer oxygen.[6][10] If not breathing, give artificial respiration

« Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing all contaminated clothing and shoes
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« Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, occasionally lifting the upper and lower eyelids.[6][9][10] Remc

« Ingestion: Do NOT induce vomiting.[6][10] If the victim is conscious and alert, rinse their mouth with water and give them 2-4 cupfuls of water or mi

[10]

Fire-Fighting Measures

In case of a fire involving chlorodiphenylphosphine, use dry chemical, carbon dioxide, or sand.[10] Do NOT use water or foam, as it will react violel

gear.[10]

Accidental Release Measures

For a small spill, absorb it with an inert, dry material such as sand or earth, and place it into a suitable, closed container for disposal.[6][9] Do not alloy

the area and consult with an expert.

The following decision tree illustrates the appropriate response to an accidental spill.

Caption: Decision tree for responding to a chlorodiphenylphosphine spill.
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» Reactivity: As mentioned, it reacts violently with water.[5][7] It is also incompatible with strong oxidizing agents, amines, and strong bases.[5][13]

« Chemical Stability: It is sensitive to moisture and air.[3][4][5]

« Hazardous Decomposition Products: Upon combustion or decomposition, it may produce carbon monoxide, carbon dioxide, oxides of phosphorus,
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Toxicological and Ecological Information

« Toxicological Information: Chlorodiphenylphosphine is harmful if swallowed, with an oral LD50 of 316 mg/kg in rats.[8][10] It causes severe burns
and potential lung edema.[6][9][13]

« Ecological Information: This substance is harmful to aquatic life with long-lasting effects.[8][11] Discharge into the environment must be avoided.[8]

Disposal Considerations

Waste chlorodiphenylphosphine must be disposed of as hazardous waste in accordance with all federal, state, and local regulations.[10] Do not mi
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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